4-Methyl-1,2-bis(prop-2-en-1-ylsulfonyl)benzene

• IUPAC Name: 4-methyl-1,2-bis(prop-2-enylsulfonyl)benzene
• InChI: InChI=1S/C13H16O4S2/c1-4-8-18(14,15)12-7-6-11(3)10-13(12)19(16,17)9-5-2/h4-7,10H,1-2,8-9H2,3H3
• InChI Key: RZBKNPVKAVYKMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)CC=C)S(=O)(=O)CC=C
• Molecular Formula: C13H16O4S2
• Molecular Weight: 300.4 g/mol

Description

“4-Methyl-1,2-bis(prop-2-en-1-ylsulfonyl)benzene” is a chemical compound with the molecular formula C13H16O4S2 and a molecular weight of 300.39.

Scientific Research Applications

Cyclometalated Compounds

Cyclometalated compounds have been extensively researched for their unique properties and applications. For example, the study on the preparation and crystal structure of a nonpolymeric, acetate-bridged, multiply cyclopalladated compound reveals the potential of such structures in materials science and catalysis (B. O. and P. Steel, 1998).

Metal-Organic Frameworks (MOFs)

The synthesis of novel 2D cadmium(II) MOFs using flexible bis(imidazolyl) and zwitterionic dicarboxylate ligands showcases the potential of structurally related compounds in constructing coordination polymers with unique properties, such as thermal stability and fluorescent characteristics, which could be explored for sensing, catalysis, and material science applications (Xiaoju Li et al., 2012).

Synthetic Equivalents and Polymerization

Research into synthetic equivalents for chemical reactions, such as the study on 1,1-Bis(benzenesulfonyl)ethylene as a synthetic equivalent of ethylene 1,2-dipole, highlights the intricate chemistry that allows for the creation of novel compounds and polymers, providing a foundation for developing new materials with tailored properties (O. Lucchi et al., 1984).

Fluorophores

The development of novel fluorophores, such as the study on benzene-based compounds for green fluorophores, illustrates the potential application of structurally similar compounds in bioimaging and analytical chemistry. These compounds offer solid-state emissive, water-soluble, and solvent- and pH-independent fluorescence, which could be crucial for developing new diagnostic tools and sensors (Teruo Beppu et al., 2015).

Anion Transport

Studies on the modification of bis(benzimidazol-2-yl)benzene compounds for enhanced anion transport activity demonstrate the importance of structural modifications in developing efficient transporters. These findings could have implications for designing more effective ion transport systems in biological and synthetic membranes (Chen-Chen Peng et al., 2016).